4-Iodo-N-methoxy-N-methyl-benzamide
Overview
Description
4-Iodo-N-methoxy-N-methyl-benzamide, also known as this compound, is a useful research compound. Its molecular formula is C9H10INO2 and its molecular weight is 291.09 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Pharmacological Properties and Therapeutic Use
- Metoclopramide , a benzamide derivative, has been extensively studied for its pharmacological properties and clinical use in gastrointestinal motility disorders. It enhances gastrointestinal motility and has antiemetic properties. Such compounds are of interest in developing treatments for various gastrointestinal disorders and investigating the mechanisms of action of benzamide derivatives in these conditions (Pinder et al., 2012).
Amyloid Imaging
- Amyloid imaging agents , such as those containing benzamide structures, have been explored for their ability to measure amyloid in vivo in the brains of patients with Alzheimer's disease. This research is crucial for early detection and evaluation of treatments for Alzheimer's disease (Nordberg, 2007).
Supramolecular Chemistry
- Benzene-1,3,5-tricarboxamide derivatives, structurally related to benzamides, are important in supramolecular chemistry for their self-assembly and binding properties. These compounds have applications ranging from nanotechnology to biomedical applications (Cantekin, de Greef, & Palmans, 2012).
Environmental Impact and Photocatalysis
- The environmental effects of certain compounds, including their potential impact on aquatic environments and wildlife, have been a subject of concern. Research in this area could inform the design of more environmentally benign chemicals (Schneider & Lim, 2019).
Antimicrobial Agents
- Benzofuran derivatives , which share some structural similarities with benzamides, have been reviewed for their antimicrobial properties. This highlights the potential for exploring 4-Iodo-N-methoxy-N-methyl-benzamide in antimicrobial applications (Hiremathad et al., 2015).
Safety and Hazards
Properties
IUPAC Name |
4-iodo-N-methoxy-N-methylbenzamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10INO2/c1-11(13-2)9(12)7-3-5-8(10)6-4-7/h3-6H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NVGFRBWIKFNPEG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C(=O)C1=CC=C(C=C1)I)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10INO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90420137 | |
Record name | 4-Iodo-N-methoxy-N-methyl-benzamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90420137 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
291.09 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
187617-01-2 | |
Record name | 4-Iodo-N-methoxy-N-methyl-benzamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90420137 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 187617-01-2 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.